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Compound of Interest

Compound Name:
Benzoic acid, 3-methylphenyl

ester

Cat. No.: B355533 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

Benzoic acid, 3-methylphenyl ester (also known as m-cresyl benzoate). The following

procedures are based on a synthesis of safety data for its constituent components, benzoic

acid and m-cresol, due to the limited availability of specific data for the ester.

Personal Protective Equipment (PPE)
When handling Benzoic acid, 3-methylphenyl ester, a comprehensive approach to personal

protection is essential to minimize exposure and ensure laboratory safety.

Recommended Personal Protective Equipment:
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Protection Type Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.[1][2]

Protects against potential

splashes and airborne

particles. Standard safety

glasses are not sufficient.

Hand Protection
Chemically resistant gloves

(e.g., Nitrile, Neoprene).

Prevents skin contact. It is

crucial to check the glove

manufacturer's compatibility

chart for specific breakthrough

times.

Skin and Body Protection

Laboratory coat, long pants,

and closed-toe shoes. For

larger quantities or increased

risk of splashing, chemical-

resistant aprons or suits are

recommended.[1][2]

Provides a barrier against

accidental skin contact.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

ventilation is inadequate or if

aerosols or dust are

generated, a NIOSH-approved

respirator with an appropriate

cartridge for organic vapors

and particulates should be

used.[2][3]

Minimizes the risk of

inhalation, which can cause

respiratory irritation.

Experimental Protocols: Handling and Storage
Proper handling and storage procedures are critical to maintaining a safe laboratory

environment.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.
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Avoid direct contact with skin, eyes, and clothing.[1][2]

Prevent the generation of dust or aerosols.

Use appropriate tools and equipment to minimize direct handling.

Wash hands thoroughly after handling the substance.

Do not eat, drink, or smoke in areas where the chemical is handled.[4]

Storage:

Store in a tightly closed, properly labeled container.[1]

Keep in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[2]

Disposal Plan
Dispose of Benzoic acid, 3-methylphenyl ester and any contaminated materials in

accordance with all applicable federal, state, and local environmental regulations.[5]

Disposal Steps:

Waste Identification: Classify the waste as hazardous chemical waste.

Containerization: Collect waste in a designated, properly labeled, and sealed container.

Labeling: Clearly label the waste container with "Hazardous Waste" and the chemical name.

Storage of Waste: Store the waste container in a designated satellite accumulation area.

Arranging for Disposal: Contact your institution's Environmental Health and Safety (EH&S)

department to arrange for proper disposal.[5] Do not dispose of this chemical down the drain

or in regular trash.[5]
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First Aid and Emergency Procedures
Immediate and appropriate first aid is crucial in the event of an exposure.

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[2][6][7] Seek

immediate medical attention.[2]

Skin Contact

Immediately remove all contaminated clothing.

[6][8] Wash the affected area with soap and

plenty of water for at least 15 minutes.[2][6]

Seek medical attention if irritation persists.

Inhalation

Move the exposed person to fresh air at once.[6]

[7][9] If breathing is difficult, give oxygen. If not

breathing, give artificial respiration.[2][6] Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting.[2] If the person is

conscious, rinse their mouth with water.[4] Seek

immediate medical attention.[2]

In Case of a Spill:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

For small spills, absorb the material with an inert, non-combustible absorbent material (e.g.,

sand, vermiculite).

Place the absorbed material into a sealed container for disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

For large spills, contact your institution's emergency response team.
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Visual Workflow for Chemical Spill Response
The following diagram outlines the logical steps for responding to a chemical spill of Benzoic
acid, 3-methylphenyl ester.
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Caption: Workflow for handling a chemical spill.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b355533?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b355533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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